Cas no 2106-32-3 (1,1,1,3,5,6-hexachlorooctafluorohexane)

• Product Name: 1,1,1,3,5,6-hexachlorooctafluorohexane
• CAS No: 2106-32-3
• MF: C₆Cl₆F₈
• MW: 436.769424438477
• CID: 911041
• PubChem ID: 2774955
• Update Time: 2025-04-19

1,1,1,3,5,6-hexachlorooctafluorohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,5,6-hexachlorooctafluorohexane
• 1,1,1,3,5,6-Hexachloro-2,2,3,4,4,5,6,6-octafluorohexane
• 1,1,1,3,5,6-hexakis(chloranyl)-2,2,3,4,4,5,6,6-octakis(fluoranyl)hexane
• SCHEMBL8573051
• DTXSID90379297
• 2106-32-3
• ZUBPFQXYAINABF-UHFFFAOYSA-N
• 1,1,1,3,5,6-Hexachlorooctafluorohexane 97%
• A815111

• Inchi： 1S/C6Cl6F8/c7-1(13,4(17,18)5(9,10)11)3(15,16)2(8,14)6(12,19)20
• InChI Key： ZUBPFQXYAINABF-UHFFFAOYSA-N
• SMILES： ClC(C(C(Cl)(Cl)Cl)(F)F)(C(C(C(F)(F)Cl)(F)Cl)(F)F)F

Computed Properties

• Exact Mass: 433.8006
• Monoisotopic Mass: 433.800341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.873
• Boiling Point: 130°C 50mm
• Refractive Index: 1.421
• PSA: 0

1,1,1,3,5,6-hexachlorooctafluorohexane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：